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molecular formula C14H16O4S B8475277 2-(7-Methoxynaphthalen-1-yl)ethyl methanesulfonate

2-(7-Methoxynaphthalen-1-yl)ethyl methanesulfonate

Cat. No. B8475277
M. Wt: 280.34 g/mol
InChI Key: FQOHMDPQTPNTEK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07947852B2

Procedure details

The compound obtained in Step A (21.4 mmol) is dissolved in 120 ml of tetrahydrofuran, and potassium tent-butylate (64.2 mmol) is added in small portions. After stirring for 30 minutes at ambient temperature, the reaction mixture is evaporated to dryness. The residue obtained is taken up in 150 ml of water and the aqueous phase is extracted twice with 60 ml of diethyl ether. The organic phase is washed with water, dried over magnesium sulphate, decolourised on vegetable carbon and evaporated. The residue obtained is purified on silica gel (eluant: petroleum ether) to yield the title product in the form of a yellow oil.
Name
compound
Quantity
21.4 mmol
Type
reactant
Reaction Step One
Name
tetrahydrofuran
Quantity
120 mL
Type
solvent
Reaction Step One
Name
potassium
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
butylate
Quantity
64.2 mmol
Type
reactant
Reaction Step Two
Name
water
Quantity
150 mL
Type
solvent
Reaction Step Three
Name
title product

Identifiers

REACTION_CXSMILES
CS(O[CH2:6][CH2:7][C:8]1[C:17]2[C:12](=[CH:13][CH:14]=[C:15]([O:18][CH3:19])[CH:16]=2)[CH:11]=[CH:10][CH:9]=1)(=O)=O.[K].CCSC(N(CC(C)C)CC(C)C)=O>O1CCCC1.O>[CH3:19][O:18][C:15]1[CH:16]=[C:17]2[C:12]([CH:11]=[CH:10][CH:9]=[C:8]2[CH:7]=[CH2:6])=[CH:13][CH:14]=1 |^1:19|

Inputs

Step One
Name
compound
Quantity
21.4 mmol
Type
reactant
Smiles
CS(=O)(=O)OCCC1=CC=CC2=CC=C(C=C12)OC
Name
tetrahydrofuran
Quantity
120 mL
Type
solvent
Smiles
O1CCCC1
Step Two
Name
potassium
Quantity
0 (± 1) mol
Type
reactant
Smiles
[K]
Name
butylate
Quantity
64.2 mmol
Type
reactant
Smiles
CCSC(=O)N(CC(C)C)CC(C)C
Step Three
Name
water
Quantity
150 mL
Type
solvent
Smiles
O

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
After stirring for 30 minutes at ambient temperature
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
the reaction mixture is evaporated to dryness
CUSTOM
Type
CUSTOM
Details
The residue obtained
EXTRACTION
Type
EXTRACTION
Details
the aqueous phase is extracted twice with 60 ml of diethyl ether
WASH
Type
WASH
Details
The organic phase is washed with water
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over magnesium sulphate
CUSTOM
Type
CUSTOM
Details
evaporated
CUSTOM
Type
CUSTOM
Details
The residue obtained
CUSTOM
Type
CUSTOM
Details
is purified on silica gel (eluant: petroleum ether)

Outcomes

Product
Details
Reaction Time
 30 min
Name
title product
Type
product
Smiles
COC1=CC=C2C=CC=C(C2=C1)C=C

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.